Cas no 71556-05-3 ()

• CAS No: 71556-05-3
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 6772699
• PubChem ID: 20209050
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C4H7NO3/c1-5(3-6)4(7)8-2/h3H,1-2H3
• InChI Key： ZHMHSRGMNDTYJK-UHFFFAOYSA-N
• SMILES： O(C)C(N(C=O)C)=O

Computed Properties

• Exact Mass: 117.042593085g/mol
• Monoisotopic Mass: 117.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives